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Compound of Interest

Compound Name: ADL5859

Cat. No.: B1665028

Essential Safety and Handling Guide for
ADL5859

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
ADL5859, a potent and selective d-opioid receptor agonist. The following procedures are
designed to ensure the safety of laboratory personnel and to minimize environmental impact.
Adherence to these guidelines is essential when working with this compound.

Immediate Safety and Personal Protective
Equipment (PPE)

Given that ADL5859 is a potent opioid compound, stringent safety measures must be
implemented to prevent accidental exposure. The primary routes of exposure are inhalation,
dermal contact, and ingestion. The following Personal Protective Equipment (PPE) is
mandatory when handling ADL5859 in solid (powder) or solution form.

A comprehensive PPE strategy is crucial to minimize exposure.[1] The selection of appropriate
PPE should be based on a thorough risk assessment of the specific procedures being
performed.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

N100, R100, or P100
Disposable Filtering Facepiece

Respirator

Recommended for all handling
of powdered ADL5859 to

prevent inhalation.[2]

Full-Facepiece Respirator or
PAPR

Consider for high-risk activities
such as handling large
quantities or when there is a
significant risk of

aerosolization.[3]

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer glove
should be changed
immediately upon

contamination.[2]

Body Protection

Disposable Gown or Lab Coat

A dedicated, solid-front, back-
closing disposable gown is
recommended. A lab coat

should be worn as a minimum.

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
for adequate eye protection. A
face shield worn over safety
glasses provides an additional
layer of protection against

splashes.[3]

Foot Protection

Closed-toe shoes and Shoe

Covers

Closed-toe shoes are
mandatory in a laboratory
setting. Disposable shoe
covers should be considered
when handling significant

quantities of the compound.

Operational Plan for Safe Handling
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A systematic approach is critical for the safe handling of potent compounds like ADL5859.

. Preparation:

Designated Area: All work with ADL5859 should be conducted in a designated and clearly
marked area, such as a chemical fume hood or a glove box, to contain any potential
contamination.

Equipment: Ensure all necessary equipment, including microbalances, spatulas, and
glassware, are clean and readily available within the designated area.

Spill Kit: A spill kit containing appropriate absorbent materials, cleaning solutions, and waste
disposal bags must be readily accessible.

. Handling the Compound:

Weighing: When weighing the solid form of ADL5859, use a containment system such as a
ventilated balance enclosure or a glove box to prevent the dissemination of powder.

Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing. All manipulations should be performed within a chemical fume
hood.

. Decontamination and Cleaning:

Surfaces: All surfaces and equipment that have come into contact with ADL5859 must be
decontaminated. A suitable cleaning solution, such as a detergent followed by a solvent rinse
(e.g., ethanol or methanol), should be used.

Glassware: Reusable glassware should be thoroughly cleaned and rinsed. For small
quantities, a triple rinse with a suitable solvent can be effective.[4]

Disposal Plan

Proper disposal of ADL5859 and associated waste is crucial to prevent environmental

contamination and accidental exposure.
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o Solid Waste: All solid waste, including contaminated gloves, gowns, shoe covers, and

weighing papers, must be collected in a clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions of ADL5859 and solvent rinses from cleaning should be

collected in a designated hazardous waste container. Do not dispose of ADL5859 down the

drain.[4]

o Bulk Quantities: For the disposal of expired or unused bulk quantities of ADL5859, contact

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal service.[4] The preferred method of disposal for potent pharmaceutical

compounds is incineration in a licensed hazardous waste facility.[4]

Quantitative Data for ADL5859

The following table summarizes key in vitro and in vivo pharmacological data for ADL5859.

Species/Assay

Parameter Value . Reference

Condition
) o Radioligand binding

Ki (d-opioid receptor) 0.84 nM [1][5]
assay

EC50 (d-opioid

20 nM [5][6]

receptor)

IC50 (hERG channel) 78 UM [51617]

IC50 (CYP2D6) 43 M In vitro 517
Rat Freund's
complete adjuvant

ED50 (Oral) 1.4 mg/kg [6]

(FCA) mechanical

hyperalgesia assay

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO
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This protocol outlines the steps for safely preparing a 10 mM stock solution of ADL5859
hydrochloride (Molecular Weight: 429.0 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

ADL5859 hydrochloride solid

Anhydrous DMSO

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance within a ventilated enclosure

Procedure:

Pre-labeling: Label a microcentrifuge tube with the compound name, concentration, solvent,
and date.

Don PPE: Put on all required personal protective equipment as outlined in the PPE table
above.

Weighing: In a ventilated balance enclosure, carefully weigh out the required amount of
ADL5859 hydrochloride. For 1 mL of a 10 mM solution, you will need 4.29 mg.

Transfer: Carefully transfer the weighed solid to the pre-labeled microcentrifuge tube.

Solvent Addition: Within a chemical fume hood, add the appropriate volume of DMSO to the
microcentrifuge tube. For a 10 mM solution with 4.29 mg of ADL5859, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex until the solid is completely dissolved. Gentle
warming in a water bath may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.[5]
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o Decontamination: Decontaminate all surfaces and equipment used.

e Waste Disposal: Dispose of all contaminated materials in the appropriate hazardous waste
containers.

» Doff PPE: Remove personal protective equipment in the correct order to avoid self-
contamination.

e Hygiene: Wash hands thoroughly with soap and water.

Visualizations
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Caption: Signaling pathway of ADL5859 as a d-opioid receptor agonist.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1665028?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

1. Designate Work Area
(Fume Hood/Glove Box)

l

2. Don Full PPE

.

3. Prepare Equipment & Spill Kit

Handling

4. Weigh Compound in Containment

5. Prepare Solution in Fume Hood

Cleanup & Disposal

6. Decontaminate Surfaces & Equipment

7. Dispose of Hazardous Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ADL5859.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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